Cas no 1807001-68-8 (Methyl 2,3-bis(trifluoromethyl)-4-iodobenzoate)

• Product Name: Methyl 2,3-bis(trifluoromethyl)-4-iodobenzoate
• CAS No: 1807001-68-8
• MF: C₁₀H₅F₆IO₂
• MW: 398.04039645195
• CID: 4964779
• Update Time: 2023-08-24

Methyl 2,3-bis(trifluoromethyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-bis(trifluoromethyl)-4-iodobenzoate

• Inchi： 1S/C10H5F6IO2/c1-19-8(18)4-2-3-5(17)7(10(14,15)16)6(4)9(11,12)13/h2-3H,1H3
• InChI Key： RIVULOBSCOLSQO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OC)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 397.92385 g/mol
• Monoisotopic Mass: 397.92385 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 398.04
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3